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Compound of Interest

Compound Name: TY-52156
CAS No.: 934369-14-9
Cat. No.: B611519
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of stock solutions for TY-52156, a selective sphingosine-1-phosphate receptor 3 (S1P3)
antagonist.[1][2] Adherence to this protocol is crucial for ensuring the accuracy and
reproducibility of experimental results.

Compound Information

TY-52156 is a cell-permeable hydrazonamide derivative that acts as a selective and
competitive antagonist of the S1P3 receptor with a Ki value of 110 nM.[1][2] It displays
significantly lower activity at S1P1, S1P2, S1P4, or S1P5 receptors.[3] This compound is a
valuable tool for investigating S1P3-mediated signaling pathways in various research areas,
including cancer, cardiovascular disease, and cell biology.[1]

Table 1: Physicochemical Properties of TY-52156
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Property

Value

Source

Chemical Name

N-(4-Chlorophenyl)-3,3-
dimethyl-2-oxobutanimidic 2-

(4-chlorophenyl) hydrazide

[4]

Molecular Formula

C18H19CI2N30

[1]14]

364.27 g/mol (Note: Batch-

Molecular Weight specific molecular weight may [41[5]
vary due to hydration)

CAS Number 934369-14-9 [1][4]
Crystalline solid, Orange or

Appearance ) [11[5]
Yellow solid

Purity >98% by HPLC [1114]

Storage (Solid)

Store at -20°C, protect from
light. Stable for = 4 years.

[11(31[4]

Solubility Data

TY-52156 is insoluble in water.[6] The choice of solvent is critical for preparing a stable and

effective stock solution. Dimethyl sulfoxide (DMSO) is the most commonly recommended

solvent. For in vivo studies, specific formulations are required.

Table 2: Solubility of TY-52156 in Common Organic Solvents

Maximum Maximum
Solvent Concentration Concentration Source
(mg/mL) (mM)
DMSO 25 - 100 mg/mL 68.6 - 274.5 mM [1][4][5]
DMF 30 mg/mL 82.3 mM [1]
Ethanol 15 - 36.43 mg/mL 41.2 - 100 mM [1114]
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Note: Sonication and gentle heating may be required to achieve maximum solubility.[5] Always
use high-purity, anhydrous-grade solvents.

Experimental Protocols

3.1. Required Materials and Equipment

TY-52156 solid compound

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Analytical balance

Spatula

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile filter tips

Vortex mixer

Sonicator (optional, but recommended)[5]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
3.2. Safety Precautions
e Handle TY-52156 in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact. In case of contact, wash the affected
area thoroughly with water.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[61[7]
3.3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.
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o Equilibration: Allow the vial of solid TY-52156 to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation.

» Calculation: Calculate the mass of TY-52156 required. To prepare 1 mL of a 10 mM stock
solution, you will need:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 364.27 g/mol x 1000 mg/g = 3.64 mg

e Weighing: Carefully weigh out the calculated amount (e.g., 3.64 mg) of TY-52156 powder
using an analytical balance and place it into a sterile microcentrifuge tube.

o Dissolution:

o Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution) to the tube
containing the compound.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates. If dissolution is slow, brief sonication in a water bath can be applied.[5]

e Labeling and Storage:

o Clearly label the tube with the compound name, concentration (10 mM), solvent (DMSO),
and preparation date.

o For storage, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile cryogenic vials. This minimizes freeze-thaw cycles,
which can degrade the compound.

o Store the aliquots at -20°C or -80°C.[1][5] Following reconstitution, stock solutions are
reported to be stable for up to 4 weeks at -70°C.[3]

Visualized Workflows and Pathways
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4.1. Experimental Workflow: Stock Solution Preparation

The following diagram outlines the logical steps for preparing the TY-52156 stock solution.
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Caption: Workflow for preparing TY-52156 stock solution.

4.2. Signaling Pathway: TY-52156 as an S1P3 Antagonist

TY-52156 inhibits S1P3 receptor signaling, which is often coupled to Gq proteins, leading to the
activation of Phospholipase C (PLC) and a subsequent increase in intracellular calcium
([Ca**i).[8]
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Caption: TY-52156 inhibits the S1P-S1P3 signaling pathway.

Disclaimer: TY-52156 is intended for laboratory research use only and is not for human or
veterinary use.[4] All procedures should be performed by trained personnel in a suitable
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laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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